Cas no 26165-64-0 (AKOS BB-3570)

• Product Name: AKOS BB-3570
• CAS No: 26165-64-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 914332
• PubChem ID: 4763637
• Update Time: 2025-04-19

AKOS BB-3570 Chemical and Physical Properties

Names and Identifiers

• AKOS BB-3570
• ASISCHEM N62065
• BENZOIC ACID, M-(2,5-DIMETHYLPYRROL-1-YL)-, METHYL ESTER
• M-(2,5-DIMETHYLPYRROL-1-YL)-BENZOIC ACID METHYL ESTER
• SB63294
• Benzoic acid, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-, methyl ester
• AT24616
• Methyl3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• AKOS000285569
• DTXSID301184955
• Methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• 26165-64-0

• Inchi： 1S/C14H15NO2/c1-10-7-8-11(2)15(10)13-6-4-5-12(9-13)14(16)17-3/h4-9H,1-3H3
• InChI Key： KMJHRWOCLZFHHB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)N1C(C)=CC=C1C)=O

Computed Properties

• Exact Mass: 229.11000
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 2.88070